Cas no 104086-76-2 (Zalcitabine Monophophate Sodium)

Zalcitabine Monophophate Sodium structure

104086-76-2 structure

Product Name:Zalcitabine Monophophate Sodium

CAS No:104086-76-2

Molecular Formula:C₉H₁₄N₃O₆P

Molecular Weight:291.19776

MDL:MFCD01735963

CID:185682

PubChem ID:446696

Zalcitabine Monophophate Sodium Properties

Names and Identifiers

- ((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
- ((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate
- 2',3'-DIDEOXY-5'-CYTIDYLIC ACID
- 5'-Cytidylic acid,2',3'-dideoxy-
- CYTIDINE 5'-MONOPHOSPHATE
- Zalcitabine Monophosphate Sodium Salt
- 2',3'-dideoxy-[5']cytidylic acid
- 5'-CMP
- 5'-CYTIDINE MONOPHOSPHATE
- 5'-CYTIDYLIC ACID
- 5'-CYTIDYLIC ACID MONOHYDRATE
- C-5-P
- CMP MONOHYDRATE
- K-2',3'-dideoxy-cytidine monophosphate
- 2',3'-Dideoxycytidine 5'-monophosphate
- 2',3'-Dideoxycytidine monophosphate
- Zalcitabine monophosphate
- C-5'-P
- Brn 0556994
- tetrahydrofuran-2-yl)
- Cytidine monophosphate, Cytidine 5'-phosphate
- 5'-Cytidylic acid, 2',3'-dideoxy-
- CYTIDINE-5'-MONOPHOSPHATE MONOHYDRATE
- X9M2W80KR9
- 2',3'-DIDEOXYCYTIDINE-5'-MONOPHOSPHATE
- ddCMP
- PD007555
- DTXSID30908787
- 104086-76-2
- Q27093848
- BDBM50349537
- NS00068692
- DB02883
- 2',3'-Dideoxycytidine-5'-monophosphate diammonium salt
- [(2S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
- SCHEMBL454264
- 5'-ytidine Monophosphate
- AKOS016009455
- [(2S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen phosphate
- [(2S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
- UNII-X9M2W80KR9
- dideoxycytidine 5'-monophosphate
- CHEMBL1232305
- 107133-41-5
- 5'-Cytidine monophosphate
- 2a(2),3a(2)-Dideoxycytidine 5a(2)-monophosphate
- BRN 0556994
- 2',3'-Dideoxy-5'-cytidylic acid
- +Expand
- MDL： MFCD01735963
- InChIKey： RAJMXAZJKUGYGW-POYBYMJQSA-N
- Inchi： InChI=1S/C9H14N3O6P/c10-7-3-4-12(9(13)11-7)8-2-1-6(18-8)5-17-19(14,15)16/h3-4,6,8H,1-2,5H2,(H2,10,11,13)(H2,14,15,16)/t6-,8+/m0/s1
- SMILES： N=C1NC(=O)N(C=C1)[C@H]2CC[C@@H](COP(O)(O)=O)O2

Computed Properties

Exact Mass: 291.06200
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Monoisotopic Mass: 291.062
Heavy Atom Count: 19
Complexity: 473
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _3.3
Topological Polar Surface Area: 135A^2

Experimental Properties

LogP: 0.19360
PSA: 146.71000
Refractive Index: 1.712
Boiling Point: 555.7 °C at 760 mmHg
Melting Point: ~222 °C (dec.)
Flash Point: 289.9 °C
Solubility: Soluble (240 g/l) (25 º C),
pka: 1.86±0.10(Predicted)
Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),

Zalcitabine Monophophate Sodium Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A475557-1g	((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate	104086-76-2	95+%	1g	$175.0
Chemenu	CM167412-5g	((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate	104086-76-2	95%	5g	$626	2023-11-26
eNovation Chemicals LLC	D138843-10g	CYTIDINE5-MONOPHOSPHATE	104086-76-2	97%	10g	$368	2021-10-20
Matrix Scientific	098486-250mg	((2S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)tetrahydro-furan-2-yl)methyl dihydrogen phosphate, 95+%	104086-76-2	95+%	250mg	$213.00	2023-09-06
TRC	Z140045-2.5mg	Zalcitabine Monophophate Sodium	104086-76-2		2.5mg	$207.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-474182-2.5 mg	Zalcitabine Monophosphate Sodium Salt,	104086-76-2		2.5 mg	￥2,858.00	2023-07-11

Zalcitabine Monophophate Sodium Related Literature

1. Determination of nucleosides and nucleobases in Isatidis Radix by HILIC-UPLC-MS/MS

Yilin Pan,Ping Xue,Xiang Li,Jianwei Chen,Jin Li Anal. Methods 2013 5 6395
2. Lanthanoid(III) cations as nuclear magnetic resonance conformational probes: studies on cytidine 5′-monophosphate at pH 2

C. David Barry,Christopher M. Dobson,Robert J. P. Williams,Antonio V. Xavier J. Chem. Soc. Dalton Trans. 1974 1765
3. Environmentally benign pH-responsive cytidine-5′-monophosphate molecule-mediated akaganeite (5′-CMP-β-FeOOH) soft supramolecular hydrogels induced by the puckering of ribose sugar with efficient loading/release capabilities

Anil Kumar,Priyanka New J. Chem. 2019 43 14997
4. The colorimetry and smartphone determination of perfluorooctane sulfonate based on cytidine 5′-monophosphate-capped gold nanoclusters with peroxidase-like activity

Tian-Yuan Guo,Hong-Wei Li,Chun-Xia Zhang,Yuqing Wu Analyst 2023 148 3931
5. Ethylenediaminetetra-acetato-lanthanate(III), -praesodimate(III), -europate(III), and -gadolinate(III) complexes as nuclear magnetic resonance probes of the molecular conformations of adenosine 5′- monophosphate and cytidine 5′-monophosphate in solution

Christopher M. Dobson,Robert J. P. Williams,Antonio V. Xavier J. Chem. Soc. Dalton Trans. 1974 1762
6. Ca2+ metal ion adducts with cytosine, cytidine and cytidine 5′-monophosphate: a comprehensive study of calcium reactivity towards building units of nucleic acids

Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm 2014 16 8286
7. Tailoring zinc porphyrin to the Ag nanostructure substrate: an effective approach for photoelectrochemical studies in the presence of mononucleotides

Farkhondeh Fathi,Cong Kong,Yueqiang Wang,Yongshu Xie,Yi-Tao Long,Heinz-Bernhard Kraatz Analyst 2013 138 3380
8. Design, synthesis and crystal structure determination of dinuclear copper-based potential chemotherapeutic drug entities; in vitro DNA binding, cleavage studies and an evaluation of genotoxicity by micronucleus test and comet assay

Farukh Arjmand,Mohd Muddassir,Yusra Zaidi,Debashis Ray Med. Chem. Commun. 2013 4 394
9. The first X-ray structure of a silver–nucleotide complex: interaction of ion Ag(i) with cytidine-5′-monophosphate

Angel Terrón,Lloren? Tomàs,Antonio Bauzá,Angel García-Raso,Juan J. Fiol,Elies Molins,Antonio Frontera CrystEngComm 2017 19 5830
10. Lanthanide ethylenediaminetetra-acetate chelates as aqueous shift reagents: evidence for effective axial symmetry in bidentate cytidine 5′-monophosphate and alanine complexes

A. Dean Sherry,Cynthia A. Stark,José R. Ascenso,Carlos F. G. C. Geraldes J. Chem. Soc. Dalton Trans. 1981 2078

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